Cas no 25889-60-5 (1-Methylfluoranthene)
1-Methylfluoranthene Chemical and Physical Properties
Names and Identifiers
-
- Fluoranthene, 1-methyl-
- 1-Methylfluoranthene
- 1-Methyl-fluoranthen
- Fluoranthene,1-methyl
-
- Inchi: 1S/C17H12/c1-11-9-10-12-5-4-8-15-13-6-2-3-7-14(13)16(11)17(12)15/h2-10H,1H3
- InChI Key: XTJQJDCUHJRGCX-UHFFFAOYSA-N
- SMILES: C12C3=CC=CC=1C1C=CC=CC=1C2=C(C)C=C3
Computed Properties
- Exact Mass: 216.09400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- PSA: 0.00000
- LogP: 4.79560
1-Methylfluoranthene Customs Data
- HS CODE:2902909090
- Customs Data:
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1-Methylfluoranthene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M305300-2.5mg |
1-Methylfluoranthene |
25889-60-5 | 2.5mg |
$ 230.00 | 2023-09-07 | ||
| TRC | M305300-25mg |
1-Methylfluoranthene |
25889-60-5 | 25mg |
$ 1774.00 | 2023-09-07 | ||
| A2B Chem LLC | AD56880-2.5mg |
Fluoranthene, 1-methyl- |
25889-60-5 | 2.5mg |
$345.00 | 2024-04-20 | ||
| A2B Chem LLC | AD56880-25mg |
Fluoranthene, 1-methyl- |
25889-60-5 | 25mg |
$1844.00 | 2024-04-20 |
1-Methylfluoranthene Related Literature
-
1. 675. Synthesis of fluoranthenes. Part IV. 10- and 11-Substituted fluoranthenesS. Horwood Tucker,Margaret Whalley J. Chem. Soc. 1949 3213
-
2. Friedel–Crafts acetylation of 3-methylfluorantheneNeil Campbell,N. H. Wilson J. Chem. Soc. Perkin Trans. 1 1972 2739
-
3. Nitration of 3-methylfluorantheneH. F. Andrew,Neil Campbell,N. H. Wilson J. Chem. Soc. Perkin Trans. 1 1972 755
-
4. 610. Synthesis of fluoranthenes. Part X. 10-Methylfluoranthene. Correction of its melting pointS. Horwood Tucker,Margaret Whalley J. Chem. Soc. 1952 3187
-
Chun Yang,Gong Zhang,Zhendi Wang,Zeyu Yang,Bruce Hollebone,Mike Landriault,Keval Shah,Carl E. Brown Anal. Methods 2014 6 7760
Additional information on 1-Methylfluoranthene
Introduction to 1-Methylfluoranthene (CAS No. 25889-60-5)
1-Methylfluoranthene (CAS No. 25889-60-5) is a polycyclic aromatic hydrocarbon (PAH) with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including materials science and environmental chemistry. This compound belongs to the family of fluoranthene derivatives, which are known for their aromatic stability and versatile chemical properties.
The molecular formula of 1-methylfluoranthene is C14H10, and it consists of three fused benzene rings with a methyl group attached at the first position of the fluoranthene skeleton. This structural arrangement imparts 1-methylfluoranthene with distinct optical and electronic properties, making it a subject of interest in both academic and industrial research.
Recent studies have explored the synthesis of 1-methylfluoranthene through various methods, including thermal condensation and catalytic processes. These methods have been optimized to improve yield and purity, which are critical for its application in advanced materials such as organic semiconductors and photovoltaic devices.
In terms of physical properties, 1-methylfluoranthene exhibits a high melting point, typically around 320°C, which is attributed to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents such as dichloromethane and chloroform makes it suitable for solution-based processing techniques commonly used in nanotechnology.
The optical properties of 1-methylfluoranthene have been extensively studied using techniques like UV-Vis spectroscopy and fluorescence spectroscopy. These studies reveal that the compound has strong absorption bands in the ultraviolet region, which can be exploited for sensing applications. Additionally, its fluorescence characteristics make it a potential candidate for use in bioimaging and optoelectronic devices.
One of the most promising applications of 1-methylfluoranthene lies in its use as a building block for constructing two-dimensional (2D) materials such as graphene analogs. Researchers have demonstrated that by functionalizing 1-methylfluoranthene with appropriate substituents, it can form self-assembled monolayers with exceptional electronic properties.
Environmental scientists have also investigated the fate and transport of 1-methylfluoranthene in natural systems. Studies indicate that while it is relatively stable under ambient conditions, it can undergo photochemical degradation under UV light exposure, leading to the formation of less toxic byproducts.
In conclusion, 1-methylfluoranthene (CAS No. 25889-60-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and optical properties, positions it as a key material for future innovations in nanotechnology and environmental science.
25889-60-5 (1-Methylfluoranthene) Related Products
- 205-99-2(Benzeacephenanthrylene)
- 205-83-4(Acenaphth1,2-aanthracene)
- 111189-32-3(Indeno[1,2,3-hi]chrysene)
- 1706-01-0(3-Methylfluoranthene)
- 203-33-8(Benzo[a]aceanthrylene)
- 751-38-2(1,2,3,4-Tetraphenylnaphthalene)
- 205-82-3(Benzojfluoranthene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)